Cas no 1804091-81-3 (1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one
• CAS No: 1804091-81-3
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4792798
• Update Time: 2025-05-25

1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO/c1-2-8-4-3-5-11(13)10(8)6-9(14)7-12/h3-5H,2,6-7H2,1H3
• InChI Key： UUEBLDUSJGCTRK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1CC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one

1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one, also known by its CAS number 1804091-81-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a chlorinated aromatic ring, and a ketone group. The presence of these functional groups makes it a versatile molecule with potential uses in drug discovery, material science, and organic synthesis.

The molecular structure of 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one is particularly interesting due to the substitution pattern on the aromatic ring. The ethyl group at the 6-position and the chlorine atom at the 2-position create a unique electronic environment that can influence reactivity and stability. Recent studies have shown that such substitution patterns can significantly impact the molecule's ability to participate in various chemical reactions, making it a valuable substrate for further research.

From a synthetic perspective, this compound is often prepared through multi-step reactions involving halogenation and ketone formation. Researchers have explored various methodologies to optimize its synthesis, including the use of transition metal catalysts and novel reaction conditions. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-quality applications.

In terms of applications, 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one has shown promise in the field of medicinal chemistry. Its structural features make it an ideal candidate for exploring bioisosterism and pharmacophore modeling. Recent studies have highlighted its potential as a lead compound in the development of new drugs targeting specific biological pathways. Additionally, its stability under certain reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied and are well-documented in recent literature. These properties are crucial for determining its suitability in various chemical processes and formulations. For instance, its solubility in organic solvents makes it an excellent candidate for use in solution-phase reactions.

From an environmental standpoint, understanding the degradation pathways of 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one is essential for assessing its ecological impact. Recent research has focused on identifying the primary degradation mechanisms under different environmental conditions, such as aqueous photolysis and microbial degradation. These studies provide valuable insights into how this compound interacts with natural systems and contribute to its safe handling and disposal.

In conclusion, 1-Bromo-3-(2-chloro-6-ethylphenyl)propan-2-one (CAS No: 1804091-81-3) is a multifaceted compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to various scientific disciplines.